2-(1-Hydroxycyclopentyl)ethyl methanesulfonate

• Molecular Formula: C8H16O4S
• Molecular Weight: 208.28 g/mol
• IUPAC Name: 2-(1-hydroxycyclopentyl)ethyl methanesulfonate
• InChI: InChI=1S/C8H16O4S/c1-13(10,11)12-7-6-8(9)4-2-3-5-8/h9H,2-7H2,1H3
• InChI Key: CGNMMICVNJPYFY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1(CCCC1)O

Description

2-(1-Hydroxycyclopentyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C8H16O4S and its molecular weight is 208.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2-hydroxyethyl)cyclopentanol (19 0 mg, 1.46 mmol) in dry dichloromethane (2 mL) was added methanesulfonyl chloride (200.3 mg, 1.75 mmol) dropwise at 0° C., followed by TEA (295 mg, 2.92 mmol). Then the mixture was stirred at room temperature 1 h. The mixture was partitioned between ethyl acetate and water. The organic phase was washed with brine, dried over sodium sulfate, filtered and concentrated to give crude product (50 mg, 31.1% yield), which was used without purification.